3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine

• IUPAC Name: 1-(5,6-dimethylpyridazin-3-yl)-5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C17H21N5/c1-12-9-17(20-19-13(12)2)22-8-6-14-10-21(11-15(14)22)16-5-3-4-7-18-16/h3-5,7,9,14-15H,6,8,10-11H2,1-2H3
• InChI Key: MLCMNPDPJMZUPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN=C1C)N2CCC3C2CN(C3)C4=CC=CC=N4
• Molecular Formula: C17H21N5
• Molecular Weight: 295.4 g/mol

Description

The compound “3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine” is a complex organic molecule that contains several functional groups including pyridine and pyrrole rings. These types of compounds are often used in medicinal chemistry due to their wide range of pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions involving their functional groups, such as nucleophilic substitutions or additions.

Scientific Research Applications

3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine has been studied for its potential therapeutic applications, including its ability to act as an anti-inflammatory and antifungal agent. It has also been studied for its potential use as an anti-cancer agent, as it has been found to inhibit the growth of several types of cancer cells. Additionally, this compound has been studied for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine is not yet fully understood. However, it is believed to act by binding to and inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). By inhibiting the activity of these enzymes, this compound is thought to reduce inflammation and prevent the growth of cancer cells.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation, inhibit the growth of cancer cells, and act as an antifungal agent. Additionally, this compound has been found to reduce oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

The use of 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine in lab experiments has both advantages and limitations. One of the major advantages of using this compound in lab experiments is its relatively low cost and availability. Additionally, this compound is relatively stable and can be stored in a dry environment for up to two years without significant degradation. However, this compound is not water-soluble and must be dissolved in a solvent before use. Additionally, this compound may be toxic at high concentrations and should be handled with caution.

Future Directions

The potential therapeutic applications of 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine are still being explored. Future research may focus on developing new methods of synthesizing this compound and exploring its potential use in treating other diseases, such as diabetes and cardiovascular disease. Additionally, further research may explore the mechanism of action of this compound and its potential side effects. Finally, research may focus on developing new delivery systems for this compound, such as nanoparticles, to improve its bioavailability and efficacy.

Synthesis Methods

3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine is typically synthesized by a condensation reaction of 5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl with 3,4-dimethylpyridazine. This reaction produces a compound that is a colorless solid at room temperature. The reaction can be carried out in a variety of solvents, such as ethanol, acetone, and acetonitrile. The reaction can also be catalyzed by various acids, such as hydrochloric acid, sulfuric acid, and p-toluenesulfonic acid.